3-(2,5-Xylyl)-3-pyrrolidinol hydrochloride
Overview
Description
3-(2,5-Xylyl)-3-pyrrolidinol hydrochloride, also known as Xylocaine, is a local anesthetic drug that is widely used in medical procedures. It was first synthesized in the 1940s and has since become one of the most commonly used local anesthetics due to its effectiveness and low toxicity.
Mechanism of Action
3-(2,5-Xylyl)-3-pyrrolidinol hydrochloride works by blocking the transmission of nerve impulses from the site of application to the brain. It does this by binding to and inhibiting the voltage-gated sodium channels in the nerve cell membrane, which are responsible for the propagation of nerve impulses.
Biochemical and Physiological Effects:
This compound has both biochemical and physiological effects on the body. Biochemically, it inhibits the activity of sodium channels in nerve cells, which prevents the transmission of nerve impulses. Physiologically, it produces a numbing effect at the site of application, which reduces pain and discomfort during medical procedures.
Advantages and Limitations for Lab Experiments
3-(2,5-Xylyl)-3-pyrrolidinol hydrochloride has several advantages for use in lab experiments, including its effectiveness as a local anesthetic, its low toxicity, and its availability in a variety of formulations. However, it also has some limitations, including its relatively short duration of action and the potential for allergic reactions in some individuals.
Future Directions
There are several future directions for research on 3-(2,5-Xylyl)-3-pyrrolidinol hydrochloride, including the development of new formulations with longer duration of action, the investigation of its effects on pain perception in different populations, and the exploration of its potential use in the treatment of chronic pain conditions. Additionally, further research is needed to better understand the mechanisms of action of local anesthetics like this compound and to identify potential new targets for drug development.
Scientific Research Applications
3-(2,5-Xylyl)-3-pyrrolidinol hydrochloride has a wide range of scientific research applications, including its use as a local anesthetic in medical procedures such as dental work, minor surgeries, and childbirth. It is also used in research studies to investigate the effects of local anesthesia on pain perception and to study the mechanisms of action of local anesthetics.
properties
IUPAC Name |
3-(2,5-dimethylphenyl)pyrrolidin-3-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c1-9-3-4-10(2)11(7-9)12(14)5-6-13-8-12;/h3-4,7,13-14H,5-6,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFBFOWQVMAIGOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2(CCNC2)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40986753 |
Source
|
| Record name | 3-(2,5-Dimethylphenyl)pyrrolidin-3-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40986753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
67465-17-2 |
Source
|
| Record name | 3-Pyrrolidinol, 3-(2,5-dimethylphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67465-17-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Pyrrolidinol, 3-(2,5-xylyl)-, hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067465172 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-(2,5-Dimethylphenyl)pyrrolidin-3-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40986753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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